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Compound of Interest

Compound Name: AC-386

Cat. No.: B12418357

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
DPI-386, an intranasal gel formulation of scopolamine. The following procedural guidance is
intended to ensure the safe and effective use of this compound in a laboratory setting.

Product Identification and Hazard Classification

DPI-386 is an intranasal formulation of scopolamine, a well-established anticholinergic agent.
[1] Scopolamine acts as a competitive antagonist at muscarinic acetylcholine receptors.[2] The
Safety Data Sheet (SDS) for scopolamine hydrobromide, the active ingredient, classifies it as a
hazardous substance.

Hazard Summary Table

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 2 H300: Fatal if swallowed

Acute Toxicity, Dermal 1 H310: Fatal in contact with skin
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Source: Scopolamine (hydrobromide) Safety Data Sheet.
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GHS Pictograms

GHSO06: Skull and Crossbones

Personal Protective Equipment (PPE) and Safe

Handling

Due to the high acute toxicity of scopolamine, stringent adherence to safety protocols is

mandatory.

PPE Requirements Table

Protection Type

Specification

Rationale

Hand Protection

Impervious gloves (e.g., Nitrile
rubber, minimum 0.11 mm
thickness, breakthrough time

of 480 minutes).

Prevents fatal skin contact.[3]

Eye/Face Protection

Wear safety glasses with side

shields or goggles.

Protects against accidental

splashes.[3]

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

Avoids skin contact.[3]

Respiratory Protection

Use appropriate respiratory
protection, especially when
handling the powdered form or

if aerosols may be generated.

Prevents fatal inhalation.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]
Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]
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» Immediately remove any clothing that becomes contaminated.

First Aid Measures

In case of exposure, immediate medical attention is required.[3]

First Aid Procedures Table

Exposure Route Immediate Action

Remove to fresh air. If breathing has stopped,
Inhalation give artificial respiration. Get medical attention

immediately.[3]

Wash off immediately with soap and plenty of
_ water while removing all contaminated clothes
Skin Contact ) ) )
and shoes. Get immediate medical

advice/attention.[3]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

immediate medical advice/attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , _
unconscious person. Call a doctor or Poison

Control Center immediately.[4][5]

Disposal Plan

Unused or expired DPI-386 should be disposed of as hazardous waste.
Disposal Protocol:
e Do not flush down the toilet or drain unless specifically instructed by local regulations.[6]

e The preferred method of disposal is through a licensed hazardous material disposal
company or a drug take-back program.[5][7][8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/scopolamine_tds_mtr_nghs_en.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/scopolamine_tds_mtr_nghs_en.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/scopolamine_tds_mtr_nghs_en.pdf
https://www.viatris.com/-/media/project/common/global/global-product-catalog/product-catalog-us/files/safety-data-sheet-files/scopolamine_tds_mtr_nghs_en.pdf
https://www.chemicalbook.com/msds/scopolamine-butylbromide.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23638
https://www.epa.gov/sites/default/files/2015-06/documents/how-to-dispose-medicines.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23638
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

« |If a take-back program is unavailable, the following steps can be taken for disposal in
household trash:[6][8]

o Remove the gel from its original container.

o Mix the gel with an undesirable substance such as used coffee grounds, dirt, or cat litter.
This makes it less appealing to children and pets.[6][8]

o Place the mixture in a sealed container (e.g., a resealable plastic bag or an empty can
with a lid) to prevent leakage.[6][8]

o Dispose of the sealed container in the trash.

e Remove or scratch out all personal information from the original packaging to protect privacy
before discarding.[8]

Experimental Protocols: Intranasal Administration
Workflow

The following provides a general workflow for the intranasal administration of experimental
compounds like DPI-386 in a research setting, primarily with animal models.

Experimental Workflow Diagram
Caption: General workflow for intranasal administration of DPI-386 in a research setting.
Detailed Methodologies:

e Animal Acclimation: For studies involving animals, a period of acclimation to handling is
crucial to reduce stress and ensure accurate dosing.[9]

o Formulation Preparation: Prepare the DPI-386 nasal gel according to the specific
experimental requirements. Ensure accurate concentration and volume for dosing.

» Animal Restraint: Proper restraint of the animal is necessary for safe and effective intranasal
delivery. Specialized grips may be required to immobilize the head.[10]
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 Intranasal Delivery: Administer the prepared formulation to the nasal cavity using a pipette or
a specialized intranasal delivery device. The volume should be appropriate for the animal
model to avoid aspiration.[9]

o Post-Administration Monitoring: Observe the animal for the expected pharmacological effects
of scopolamine (e.g., sedation, changes in motor activity) and any signs of adverse
reactions.

o Data Collection: Collect experimental data as per the study design.

Mechanism of Action and Signaling Pathway

Scopolamine is a non-selective muscarinic acetylcholine receptor antagonist.[11][12] It
competitively inhibits the binding of the neurotransmitter acetylcholine to muscarinic receptors
(M1-M5 subtypes) in both the central and peripheral nervous systems.[2][11][12] This blockade
of cholinergic signaling is the basis of its therapeutic effects and side effects.[12] For motion
sickness, scopolamine is thought to act on the vestibular nuclei and the vomiting center in the
brainstem.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
DPI-386 (Intranasal Scopolamine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418357#personal-protective-equipment-for-
handling-ac-386]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

